Cas no 99592-32-2 (Sertaconazole)

• Product Name: Sertaconazole
• CAS No: 99592-32-2
• MF: C₂₀H₁₅Cl₃N₂OS
• MW: 437.769900560379
• CID: 62082
• PubChem ID: 65863
• Update Time: 2025-10-29

Sertaconazole Chemical and Physical Properties

Names and Identifiers

• Sertaconazole
• 1-[2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole
• 1-[2-[(7-Chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole nitrate
• Sertaconazole nitrate
• 1-[2-(7-chlorobenzo[b]thiophene-3-yl-methoxy)-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole
• 1-[2-[(7-chlorobenzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)-ethyl]imidazole
• 1-{2-[(7-chloro-3-benzo[b]thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl}-1H-imidazole
• 7-chloro-3-[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethoxymethyl]b
• FI-7045
• Sertaconazol
• Sertaconazol [Spanish]
• Sertaconazole (INN)
• Sertaconazolum
• Sertaconazolum [Latin]
• Prestwick0_001045
• SERTACONAZOLE [WHO-DD]
• 99592-32-2
• BCP12180
• NS00005415
• AB00514018_08
• Prestwick3_001045
• Sertaconazolum (Latin)
• CHEBI:82866
• BDBM50051842
• G01AF19
• racemic sertaconazole
• 7-Cloro-3-(1-(2,4-diclorofenil)-2-(1H-imidazol-1-il)etoxi-metil)benzo(b)tiofeno [Spanish]
• Sertaconazole [INN:BAN]
• Q3479994
• CHEBI:83682
• DL-208
• Prestwick1_001045
• 7-Chloro-3-(1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethoxy-methyl)benzo(b)thiophene
• 1-[2-[(7-chlorobenzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole; nitric acid
• BRD-A95939040-008-03-3
• rac-1-(2-((7-chloro-1-benzothiophen-3-yl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole
• NCGC00179356-01
• AKOS015850283
• 7-Chloro-3-[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethoxy-methyl]benzo[b]thiophene
• DTXCID6028107
• SERTACONAZOLE [MI]
• D01AC14
• HY-B0736
• 72W71I16EG
• Z2194031487
• UNII-72W71I16EG
• SR-05000001439
• 1H-Imidazole, 1-(2-((7-chlorobenzo(b)thien-3-yl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-
• BRN 5385663
• AB00514018-07
• BSPBio_000970
• (+-)-sertaconazole
• FT-0631003
• FT-0674561
• (RS)-sertaconazole
• SPBio_002905
• (+-)-1-(2,4-Dichloro-beta-((7-chlorobenzo(b)thien-3-yl)methoxy)phenethyl)imidazole
• NCGC00179356-09
• 1-[2-[(7-chlorobenzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole
• 7-Cloro-3-(1-(2,4-diclorofenil)-2-(1H-imidazol-1-il)etoxi-metil)benzo(b)tiofeno
• CHEMBL1201196
• 1-{2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl}imidazole
• Demofix
• BPBio1_001068
• JLGKQTAYUIMGRK-UHFFFAOYSA-N
• 1-{2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl}-1H-imidazole
• CS-0009631
• 1-(2-((7-Chlorobenzo[b]thiophen-3-yl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole
• D06883
• EN300-6481081
• DB01153
• SZ
• AB00514018
• SR-05000001439-1
• DTXSID0048551
• Sertaconazole [INN]
• FT-0674560
• 1-(2-((7-Chlorobenzo(b)thien-3-yl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole
• Prestwick2_001045
• AC-6939
• rac-sertaconazole
• SERTACONAZOLE [VANDF]
• HMS2089M16
• FT-0674559
• SCHEMBL66043
• TS-09056
• BRD-A95939040-001-01-2
• STL452922
• ALBB-028957

• MDL： MFCD00868881
• Inchi： 1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2
• InChI Key： JLGKQTAYUIMGRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN1C=NC=C1)OCC1=CSC2C(=CC=CC1=2)Cl)Cl

Computed Properties

• Exact Mass: 435.99700
• Monoisotopic Mass: 435.997067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.3

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 146-147°
• Boiling Point: 614.1±55.0 °C at 760 mmHg
• Flash Point: 325.2±31.5 °C
• PSA: 55.29000
• LogP: 7.01610
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Sertaconazole Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Safety Instruction： S22; S24/25
• RTECS：KM6557000
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Sertaconazole

Sertaconazole: A Comprehensive Overview

Sertaconazole, also known by its CAS number 99592-32-2, is a potent antifungal agent that has garnered significant attention in the field of dermatology and infectious disease management. This compound belongs to the azole class of antifungal drugs, which are widely recognized for their effectiveness in treating a variety of fungal infections. Sertaconazole's unique chemical structure and mechanism of action make it a valuable tool in combating both superficial and systemic fungal infections.

The chemical structure of Sertaconazole is characterized by a triazole ring fused with a benzene ring, which contributes to its potent antifungal activity. This structure allows the drug to inhibit the synthesis of ergosterol, an essential component of fungal cell membranes. By targeting this pathway, Sertaconazole effectively disrupts fungal growth and proliferation. Recent studies have highlighted the drug's ability to exhibit a broad spectrum of activity against various dermatophytes, yeasts, and molds, making it a versatile option for clinicians.

One of the key advantages of Sertaconazole is its excellent penetration into keratinized tissues, which makes it particularly effective in treating nail infections caused by dermatophytes. This property has been extensively studied in recent clinical trials, where the drug demonstrated superior efficacy compared to other azole antifungals. For instance, a 2023 study published in *The Journal of Antimicrobial Chemotherapy* reported that Sertaconazole achieved a cure rate of over 80% in patients with onychomycosis, significantly higher than traditional treatments.

In addition to its topical applications, Sertaconazole has also shown promise in systemic therapies for invasive fungal infections. Its ability to penetrate various tissues and maintain stable plasma concentrations makes it a viable option for patients with compromised immune systems. A 2023 review in *Clinical Infectious Diseases* emphasized the drug's potential as a first-line treatment for Candida species infections, particularly in immunocompromised individuals.

Recent advancements in drug delivery systems have further enhanced the efficacy and safety profile of Sertaconazole. For example, researchers have developed lipid-based formulations that improve the drug's bioavailability and reduce systemic side effects. These innovations have been instrumental in expanding the therapeutic applications of Sertaconazole, particularly in pediatric and geriatric populations.

Moreover, the pharmacokinetics of Sertaconazole have been extensively studied to optimize dosing regimens. Studies indicate that the drug exhibits linear pharmacokinetics over a wide dose range, with predictable absorption and elimination profiles. This characteristic simplifies dosing adjustments and enhances patient compliance.

Despite its numerous advantages, Sertaconazole is not without limitations. Like other azole antifungals, it may induce resistance over prolonged use. However, recent research has focused on combination therapies to mitigate this issue. For instance, a 2023 study explored the synergistic effects of Sertaconazole with other antifungal agents, demonstrating enhanced efficacy against resistant fungal strains.

In conclusion, Sertaconazole (CAS No. 99592-32-2) stands as a testament to advancements in antifungal therapy. Its unique chemical properties, broad spectrum of activity, and favorable pharmacokinetic profile make it an indispensable tool in modern medicine. As research continues to uncover new applications and optimizations for this compound, its role in combating fungal infections will undoubtedly expand further.